2-[4-(anilinosulfonyl)phenoxy]-N-(3-chlorophenyl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[4-(phenylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C20H17ClN2O4S/c21-15-5-4-8-17(13-15)22-20(24)14-27-18-9-11-19(12-10-18)28(25,26)23-16-6-2-1-3-7-16/h1-13,23H,14H2,(H,22,24)
• InChI Key: DXAZCBQVQJDISV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H17ClN2O4S
• Molecular Weight: 416.9 g/mol

Description

This compound is part of a broader class of chemicals known for their intricate molecular structures and potential for various applications in scientific research. While specific studies on "2-[4-(anilinosulfonyl)phenoxy]-N-(3-chlorophenyl)acetamide" are scarce, related research on analogous compounds provides insights into its chemical behavior and properties.

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical processes, including acylation, chloroacetylation, and reactions with aromatic amines. For instance, compounds within this chemical family have been synthesized through interactions involving chloroacetyl derivatives and specific amines in the presence of catalysts such as potassium carbonate or DMF (Dimethylformamide) under controlled temperatures and reaction times to achieve high yields (He Xiang-qi, 2007).

Molecular Structure Analysis

The molecular structure of related acetamides has been characterized using techniques like X-ray crystallography, revealing the presence of intra- and intermolecular hydrogen bonds and the orientation of substituents that significantly influence the compound's stability and reactivity (P. Jansukra et al., 2021).

Chemical Reactions and Properties

Compounds in this category participate in various chemical reactions, including those leading to the formation of heterocyclic compounds when reacted with aromatic amines. The reactivity can be attributed to the functional groups present in the molecule, facilitating the formation of complex structures (N. Agarwal & R. Mital, 1976).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are determined by the compound's molecular geometry and the nature of its substituents. Studies on similar molecules have utilized spectroscopic and crystallographic methods to elucidate these properties, highlighting the impact of intramolecular interactions on the compound's physical state (B. Gowda et al., 2009).

Chemical Properties Analysis

The chemical behavior of "2-[4-(anilinosulfonyl)phenoxy]-N-(3-chlorophenyl)acetamide" can be inferred from studies on related compounds, which exhibit a range of activities from antiviral to anti-inflammatory properties. These activities are influenced by the electronic structure and the distribution of electron density within the molecule, as analyzed through computational and theoretical models (N. Choudhary et al., 2014).

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, investigating its mechanism of action, and assessing its safety profile. It could potentially be developed into a pharmaceutical drug if it shows promising biological activity.